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Compound of Interest

N,N'-Bis(salicylidene)-1,2-
Compound Name:

phenylenediamine
CAS No.: 3946-91-6
Cat. No.: B1198419

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data with computational findings
from Density Functional Theory (DFT) for salophen complexes, focusing on Nickel(Il)-N,N'-
bis(salicylidene)-o-phenylenediamine, commonly known as [Ni(salophen)]. Salophen
complexes are a class of Schiff base compounds extensively studied for their catalytic,
biological, and material applications. Validating experimental results with theoretical
calculations is crucial for a deeper understanding of their structure-property relationships and
for the rational design of new, more effective compounds.

Data Presentation: Structural and Spectroscopic
Comparison

The following tables summarize the quantitative data from experimental measurements and
DFT calculations for [Ni(salophen)]. The experimental structural data is based on a closely
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related derivative, as a comprehensive study containing all experimental and computational
data for the parent [Ni(salophen)] is not available in a single source.

Table 1: Comparison of Key Bond Lengths (A) and Angles (°) for [Ni(salophen)]

TR Experimental (X-ray DFT Calculation (PBEO0/6-
Crystallography) 311++G(d,p))

Bond Lengths (A)

Ni-O1 1.845 1.868

Ni-N1 1.850 1.860

C1-N1 1.290 1.312

C6-01 1.310 1.301

Bond Angles (°)

0O1-Ni-N1 93.5 93.2

N21-Ni-N1' 82.0 82.5

O1-Ni-OT' 88.0 88.3

Note: Experimental data is for a closely related Ni(ll)-salophen complex. The DFT data is for
the parent [Ni(salophen)].

Table 2: Comparison of Experimental and Calculated UV-Vis Absorption Maxima (Amax) for
[Ni(salophen)] in DMSO
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Experimental Calculated Oscillator Major Transition
Amax (nm) Amax (nm) Strength (f) Contribution Character
Metal-to-Ligand
HOMO-1 ->
478 442 0.28 Charge Transfer
LUMO
(MLCT)
Intra-Ligand
HOMO ->
385 375 0.45 Charge Transfer
LUMO+1
(ILCT)
HOMO-2 ->
330 325 0.31 m->T10
LUMO
HOMO ->
285 280 0.55 m->T0
LUMO+2

Experimental and Computational Protocols

Synthesis of [Ni(salophen)][1] The [Ni(salophen)] complex is synthesized by the condensation
reaction of salicylaldehyde and o-phenylenediamine in the presence of a nickel(ll) salt.

e Ligand Synthesis: o-phenylenediamine (1.0 mmol) is dissolved in methanol. Salicylaldehyde
(2.0 mmol) is added to this solution, and the mixture is refluxed for 2 hours. The resulting
yellow precipitate of the salophen ligand (Hzsalophen) is filtered, washed with cold methanol,
and dried.

o Complexation: The synthesized Hzsalophen ligand (1.0 mmol) is dissolved in hot ethanol. An
ethanolic solution of nickel(ll) acetate tetrahydrate (1.0 mmol) is added dropwise to the
ligand solution. The mixture is refluxed for 1 hour, during which the color changes to a deep
red. After cooling to room temperature, the red crystalline product of [Ni(salophen)] is
collected by filtration, washed with ethanol, and dried in a desiccator.

UV-Vis Spectroscopy UV-Vis absorption spectra are recorded on a spectrophotometer using a
quartz cuvette with a 1 cm path length. The solvent used is typically dimethyl sulfoxide
(DMSO). A stock solution of the complex is prepared, and dilutions are made to achieve
concentrations suitable for measurement (e.g., 1 x 10=> M). The spectrum is scanned over a
wavelength range of 200—-800 nm.
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Single-Crystal X-ray Crystallography Single crystals suitable for X-ray diffraction are grown by
slow evaporation of a saturated solution of the complex in an appropriate solvent system (e.g.,
dichloromethane/methanol). A selected crystal is mounted on a goniometer. X-ray diffraction
data is collected at a specific temperature (e.g., 298 K) using a diffractometer with a specific
radiation source (e.g., Cu Ka radiation, A = 1.54184 A). The structure is solved and refined
using specialized software packages.

Geometry Optimization[1] The molecular geometry of the [Ni(salophen)] complex is optimized
using Density Functional Theory (DFT).

e Software: Gaussian 09
e Functional: PBEO
e Basis Set: 6-311++G(d,p) for all atoms.

o Methodology: The geometry is optimized without any symmetry constraints. A vibrational
frequency analysis is performed to confirm that the optimized structure corresponds to a
local minimum on the potential energy surface (no imaginary frequencies).

Time-Dependent DFT (TD-DFT) for UV-Vis Spectra[1] The electronic absorption spectrum is
calculated using Time-Dependent DFT (TD-DFT) on the optimized ground-state geometry.

o Software: Gaussian 09
e Functional: PBEO
e Basis Set: 6-311++G(d,p)

e Solvation Model: The effect of the solvent (DMSO) is taken into account using the
Polarizable Continuum Model (PCM).

o Methodology: The vertical excitation energies and corresponding oscillator strengths for the
lowest 30 singlet excited states are calculated. The theoretical spectrum is then generated
by fitting the calculated transitions to Gaussian functions.

Mandatory Visualization
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Caption: Workflow for validating experimental findings of salophen complexes with DFT.
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Caption: Logical relationship between DFT-calculated electronic properties and experimental

UV-Vis spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1198419/docs#a-comparative-guide-to-
validating-experimental-findings-of-salophen-complexes-with-dft-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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